1-(3,4-Dimethoxyphenyl)-4,4-dimethyl-1,3-pentanedione

• CAS No.: 135099-97-7
• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-4,4-dimethylpentane-1,3-dione
• InChI: InChI=1S/C15H20O4/c1-15(2,3)14(17)9-11(16)10-6-7-12(18-4)13(8-10)19-5/h6-8H,9H2,1-5H3
• InChI Key: SQZBBBJJIMBYIW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CC(=O)C1=CC(=C(C=C1)OC)OC

Description

1-(3,4-Dimethoxyphenyl)-4,4-dimethyl-1,3-pentanedione is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 200 ml three-necked flask equipped with a mechanical stirrer, dropping funnel, reflux condenser, and a nitrogen-inlet tube, 2.45 gm (61 mmol) of 60% sodium hydride, 10 gm (51 mmol) of methyl 3,4-dimethoxybenzoate, and 100 ml of anhydrous tetrahydrofuran were mixed with stirring under nitrogen stream, and refluxed with heating while 6.1 gm (61 mmol) of pinacolone was added dropwise. The refluxing under heat was continued for 7 hours. After cooling the reaction mixture, 30 ml of 2N hydrochloric acid was added and the mixture was extracted twice with chloroform. The extract was dried over anhydrous sodium sulfate and the solvent was removed by evaporation to give a crude product. Hexane was added to the crude product and insoluble substances were filtered off. The filtrate was concentrated by evaporation, and recrystallization afforded 8.9 gm of the target compound as colorless needles (yield: 65%).